molecular formula C11H12F2O3 B8410252 Methyl 4-(2,2-difluoroethoxy)-3-methylbenzoate

Methyl 4-(2,2-difluoroethoxy)-3-methylbenzoate

Cat. No.: B8410252
M. Wt: 230.21 g/mol
InChI Key: VPWNLHPHPKQSRO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Methyl 4-(2,2-difluoroethoxy)-3-methylbenzoate is a useful research compound. Its molecular formula is C11H12F2O3 and its molecular weight is 230.21 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C11H12F2O3

Molecular Weight

230.21 g/mol

IUPAC Name

methyl 4-(2,2-difluoroethoxy)-3-methylbenzoate

InChI

InChI=1S/C11H12F2O3/c1-7-5-8(11(14)15-2)3-4-9(7)16-6-10(12)13/h3-5,10H,6H2,1-2H3

InChI Key

VPWNLHPHPKQSRO-UHFFFAOYSA-N

Canonical SMILES

CC1=C(C=CC(=C1)C(=O)OC)OCC(F)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a stirred solution of methyl 4-hydroxy-3-methylbenzoate (1.5 g, 9.0 mmol), 2,2-difluoroethanol (0.90 g, 10.8 mmol), triphenylphosphine (3.6 g, 13.5 mmol) in THF (40 mL) is added dropwise diethyl azodicarboxylate (4.9 mL, 10.8 mmol, 40% solution in toluene) at 0° C. The mixture is stirred at room temperature for 30 minutes, and then at 60° C. for 2 hours. After cooled to room temperature, the mixture is concentrated under reduced pressure. The residue is purified by column chromatography on silica gel eluting with n-hexane/ethyl acetate (18:1) to give 1.9 g (90% yield) of the title compound as a white solid.
Quantity
1.5 g
Type
reactant
Reaction Step One
Quantity
0.9 g
Type
reactant
Reaction Step One
Quantity
3.6 g
Type
reactant
Reaction Step One
Name
diethyl azodicarboxylate
Quantity
4.9 mL
Type
reactant
Reaction Step One
Name
Quantity
40 mL
Type
solvent
Reaction Step One
Yield
90%

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